Cas no 2770557-40-7 (tert-butyl N-{4-[difluoro(phenyl)methyl]pyrrolidin-3-yl}carbamate)

• Product Name: tert-butyl N-{4-[difluoro(phenyl)methyl]pyrrolidin-3-yl}carbamate
• CAS No: 2770557-40-7
• MF: C₁₆H₂₂F₂N₂O₂
• MW: 312.354891300201
• CID: 6500335
• PubChem ID: 165486628
• Update Time: 2025-10-29

tert-butyl N-{4-[difluoro(phenyl)methyl]pyrrolidin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-[difluoro(phenyl)methyl]pyrrolidin-3-yl}carbamate
• 2770557-40-7
• EN300-37408260

• Inchi： 1S/C16H22F2N2O2/c1-15(2,3)22-14(21)20-13-10-19-9-12(13)16(17,18)11-7-5-4-6-8-11/h4-8,12-13,19H,9-10H2,1-3H3,(H,20,21)
• InChI Key： APGVBZNWOCXGOA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1CNCC1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 312.16493427g/mol
• Monoisotopic Mass: 312.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{4-[difluoro(phenyl)methyl]pyrrolidin-3-yl}carbamate

Introduction to Tert-butyl N-{4-[difluoro(phenyl)methyl]pyrrolidin-3-yl}carbamate (CAS No. 2770557-40-7)

Tert-butyl N-{4-[difluoro(phenyl)methyl]pyrrolidin-3-yl}carbamate, identified by its CAS number 2770557-40-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a pyrrolidinyl core, which is a common structural motif in bioactive molecules due to its ability to mimic natural amino acid scaffolds and enhance binding affinity to biological targets. The presence of a difluoro(phenyl)methyl substituent further distinguishes this compound, as fluorine atoms are frequently employed in drug design to improve metabolic stability, lipophilicity, and overall pharmacokinetic properties.

The tert-butyl N-{4-[difluoro(phenyl)methyl]pyrrolidin-3-yl}carbamate structure combines several key features that make it of interest for further investigation. The carbamate functional group is known for its versatility in medicinal chemistry, often serving as a pharmacophore in drug candidates targeting neurological and inflammatory disorders. Additionally, the pyrrolidin ring is a privileged scaffold in the development of small-molecule drugs, particularly those aimed at modulating enzyme activity and receptor interactions. The specific arrangement of atoms in this compound suggests potential applications in the design of novel therapeutics, particularly where precise spatial orientation and electronic properties are critical.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of such complex molecules with greater precision. The difluoro(phenyl)methyl group, for instance, introduces electron-withdrawing effects that can modulate the overall reactivity and binding affinity of the molecule. This feature has been exploited in various drug development programs to enhance binding to protein targets, often leading to improved drug efficacy. The tert-butyl group at the carbamate position provides steric bulk, which can be strategically used to optimize interactions with biological macromolecules, potentially improving selectivity over off-target effects.

In the context of current research, compounds like tert-butyl N-{4-[difluoro(phenyl)methyl]pyrrolidin-3-yl}carbamate are being evaluated for their potential in treating a range of diseases. For example, studies have shown that pyrrolidin-based scaffolds can interact with enzymes involved in metabolic pathways relevant to cancer and neurodegenerative disorders. The unique combination of substituents in this compound may confer advantages such as enhanced solubility, reduced toxicity, and improved bioavailability—key factors in drug development. Furthermore, the fluorine atoms present in the difluoro(phenyl)methyl group are known to increase metabolic stability by resisting hydrolysis under physiological conditions.

The synthesis of tert-butyl N-{4-[difluoro(phenyl)methyl]pyrrolidin-3-yl}carbamate represents a sophisticated application of modern organic synthesis techniques. The construction of the pyrrolidin ring typically involves cyclocondensation reactions or nucleophilic substitution strategies, while the introduction of the difluoro(phenyl)methyl group often requires advanced fluorination methods such as electrochemical or transition-metal-catalyzed processes. The final step involves forming the carbamate linkage, which can be achieved through reactions like carbodiimide formation or urea condensation. These synthetic pathways highlight the compound's complexity and the expertise required for its preparation.

From a pharmacological perspective, tert-butyl N-{4-[difluoro(phenyl)methyl]pyrrolidin-3-yl}carbamate exhibits several promising characteristics. Initial computational studies suggest that it may interact with targets such as kinases or proteases, which are frequently implicated in disease pathogenesis. The electron-deficient nature of the difluoro(phenyl) moiety could facilitate hydrogen bonding or π-stacking interactions with aromatic residues in protein active sites. Additionally, the steric hindrance provided by the tert-butyl group may help minimize non-specific binding interactions, thereby enhancing target specificity.

Preclinical studies have begun to explore the potential therapeutic applications of this compound. In vitro assays have demonstrated activity against certain enzymatic targets at submicromolar concentrations, indicating strong binding affinity. Furthermore, preliminary pharmacokinetic studies suggest that modifications to the molecular structure could improve oral bioavailability and reduce clearance rates. These findings are consistent with trends observed in recent drug development efforts where fluorinated compounds have shown enhanced pharmacokinetic profiles.

The future direction of research on tert-butyl N-{4-[difluoro(phenyl)methyl]pyrrolidin-3-yl}carbamate will likely focus on optimizing its chemical properties for therapeutic use. This may involve structural modifications to improve solubility or reduce off-target effects while maintaining high affinity for biological targets. Additionally, exploring analogs with different substituents could provide insights into how specific functional groups influence biological activity and selectivity. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into viable drug candidates.

In conclusion,tert-butyl N-{4-[difluoro(phenyl)methyl]pyrrolidin-3-yl}carbamate (CAS No. 2770557-40-7) is a structurally complex molecule with significant potential as a pharmacological tool or lead compound for drug development. Its unique combination of features—such as the pyrrolidin ring backbone and fluorinated aromatic substituent—makes it an attractive candidate for further investigation into treating various diseases. As research progresses,this compound will continue to be a subject of interest due to its promising biological activity and well-designed molecular architecture.